Cas no 2098136-63-9 (methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate)

Methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate is a specialized pyridazine derivative with applications in pharmaceutical and agrochemical research. Its structure features a cyclopropyl group and an ester moiety, offering versatility as an intermediate in synthetic chemistry. The compound's pyridazinone core provides a reactive scaffold for further functionalization, while the methyl ester enhances solubility and facilitates downstream modifications. Its stability under standard conditions makes it suitable for diverse reaction conditions. Researchers value this compound for its potential in developing biologically active molecules, particularly in medicinal chemistry where pyridazine derivatives are explored for their pharmacological properties. The cyclopropyl substitution may contribute to enhanced metabolic stability in drug design applications.
methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate structure
2098136-63-9 structure
Product Name:methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate
CAS No:2098136-63-9
MF:C10H12N2O3
MW:208.213882446289
CID:5729213
PubChem ID:92130867
Update Time:2025-08-04

methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • AKOS026713742
    • F1967-2562
    • methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate
    • 2098136-63-9
    • methyl 2-(3-cyclopropyl-6-oxopyridazin-1-yl)acetate
    • 1(6H)-Pyridazineacetic acid, 3-cyclopropyl-6-oxo-, methyl ester
    • Inchi: 1S/C10H12N2O3/c1-15-10(14)6-12-9(13)5-4-8(11-12)7-2-3-7/h4-5,7H,2-3,6H2,1H3
    • InChI Key: YUVKUCOBBNGGAL-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C2CC2)=NN1CC(=O)OC

Computed Properties

  • Exact Mass: 208.08479225g/mol
  • Monoisotopic Mass: 208.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 327.4±44.0 °C(Predicted)
  • pka: -1.39±0.70(Predicted)

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Additional information on methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate

Methyl 2-(3-Cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate (CAS No. 2098136-63-9): A Comprehensive Overview

Methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate (CAS No. 2098136-63-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate consists of a pyridazine ring fused with a cyclopropyl group and an acetate ester moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive study in both academic and industrial settings.

Recent studies have highlighted the pharmacological potential of methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its ability to modulate specific enzymes and receptors involved in inflammatory and neurodegenerative diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

In terms of synthetic chemistry, the preparation of methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The synthesis typically begins with the formation of the pyridazine core, followed by the introduction of the cyclopropyl group and the esterification step. Advanced synthetic techniques, such as transition-metal catalysis and microwave-assisted reactions, have been employed to optimize the synthesis process.

The physicochemical properties of methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate have also been extensively characterized. It exhibits good solubility in organic solvents and moderate solubility in water, which facilitates its use in various experimental setups. Additionally, its stability under different conditions has been evaluated, ensuring its suitability for long-term storage and transportation.

Pharmacokinetic studies have revealed that methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for its potential use as a drug candidate. Preclinical studies have shown that it can effectively cross biological membranes and reach target tissues, thereby enhancing its therapeutic efficacy.

Toxicological assessments have indicated that methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, further safety evaluations are necessary to ensure its long-term safety profile. Ongoing clinical trials are aimed at elucidating its safety and efficacy in human subjects.

In conclusion, methyl 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)acetate (CAS No. 2098136-63-9) represents a promising compound with significant potential in pharmaceutical research and development. Its unique chemical structure, coupled with favorable pharmacological properties, makes it an attractive candidate for further investigation and potential therapeutic applications.

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